1-(4-chlorophenyl)-4-(8-oxo-5,6-dihydro-1H-1,5-methanopyrido[1,2-a][1,5]diazocin-3(2H,4H,8H)-yl)butane-1,4-dione

• IUPAC Name: 1-(4-chlorophenyl)-4-(6-oxo-7,11-diazatricyclo[7.3.1.02,7]trideca-2,4-dien-11-yl)butane-1,4-dione
• InChI: InChI=1S/C21H21ClN2O3/c22-17-6-4-15(5-7-17)19(25)8-9-20(26)23-11-14-10-16(13-23)18-2-1-3-21(27)24(18)12-14/h1-7,14,16H,8-13H2
• InChI Key: AFAGYDIOGYOTQD-UHFFFAOYSA-N
• Canonical SMILES: C1C2CN(CC1C3=CC=CC(=O)N3C2)C(=O)CCC(=O)C4=CC=C(C=C4)Cl
• Molecular Formula: C21H21ClN2O3
• Molecular Weight: 384.9 g/mol

Description

1-(4-chlorophenyl)-4-(8-oxo-5,6-dihydro-1H-1,5-methanopyrido[1,2-a][1,5]diazocin-3(2H,4H,8H)-yl)butane-1,4-dione is a useful research compound. Its molecular formula is C21H21ClN2O3 and its molecular weight is 384.86. The purity is usually 95%.
BenchChem offers high-quality 1-(4-chlorophenyl)-4-(8-oxo-5,6-dihydro-1H-1,5-methanopyrido[1,2-a][1,5]diazocin-3(2H,4H,8H)-yl)butane-1,4-dione suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-(4-chlorophenyl)-4-(8-oxo-5,6-dihydro-1H-1,5-methanopyrido[1,2-a][1,5]diazocin-3(2H,4H,8H)-yl)butane-1,4-dione including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Coordination Chemistry and Novel Synthesis Routes

Coordination mode of cyclohex-1-enylolonium cation and bridging pyridyl derivatives : This study explores the coordination chemistry of rhenium(I) and (VII) complexes with cyclohex-1-enylolonium cation and bridging pyridyl derivatives. It highlights novel reactions and structural formations, indicating potential applications in developing new coordination compounds with unique properties (Habarurema et al., 2019).

Reactivity and Structural Effects

Structural effects in the reactions of diazoalkanes with dichloro-dicyanobenzoquinone : This research demonstrates how structural factors influence the reactivity of diazoalkanes, leading to various products. Such studies are crucial for understanding reaction mechanisms and designing compounds with desired characteristics (Oshima & Nagai, 1986).

Novel Synthesis of Heterocycles

Novel synthesis and properties of pyrimidinone, azetidinone, and pyridone derivatives : This paper outlines a method for synthesizing novel heterocyclic compounds, which are of significant interest in medicinal chemistry for their potential therapeutic applications (Mitsumoto & Nitta, 2004).